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Compound of Interest

Compound Name: Vincristine-d3Sulfate

Cat. No.: B15604228 Get Quote

Technical Guide: Vincristine-d3 Sulfate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Vincristine-d3 Sulfate, a deuterated

analog of the chemotherapy agent Vincristine Sulfate. This document outlines its chemical and

physical properties, a detailed experimental protocol for its use as an internal standard in

quantitative analysis, and a summary of the mechanism of action of vincristine.

Core Data Presentation
Vincristine-d3 Sulfate is primarily utilized as an internal standard for the quantification of

vincristine in biological samples by mass spectrometry-based assays.[1][2] Its isotopic labeling

ensures similar chemical and physical behavior to the parent drug, allowing for accurate and

precise measurement.

Below is a summary of the key quantitative data for Vincristine-d3 Sulfate. It is important to

note that different suppliers report varying CAS numbers for this compound.
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Property Value Source(s)

Molecular Formula C₄₆H₅₅D₃N₄O₁₄S [3][4]

Molecular Weight 926.05 g/mol [3][4]

CAS Number 1217854-24-4 [3][5]

1246817-10-6 [4][6][7]

Unlabeled Compound CAS 2068-78-2 (Vincristine Sulfate) [4][5][6]

Experimental Protocol: Quantification of Vincristine
in Plasma by LC-MS/MS
This section details a representative methodology for the quantification of vincristine in plasma

samples using Vincristine-d3 Sulfate as an internal standard. This protocol is a composite of

established methods for the analysis of vincristine in biological matrices.[3][4][8][9][10]

Objective: To accurately determine the concentration of vincristine in plasma samples.

Materials and Reagents:

Vincristine standard

Vincristine-d3 Sulfate (Internal Standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid

Ultrapure water

Control plasma

Instrumentation:
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High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

Preparation of Stock Solutions and Standards:

Prepare stock solutions of vincristine and Vincristine-d3 Sulfate in methanol at a

concentration of 1 mg/mL.

Prepare a working solution of the internal standard (Vincristine-d3 Sulfate) by diluting the

stock solution with methanol.

Prepare calibration curve standards by spiking control plasma with known concentrations

of vincristine.

Sample Preparation (Protein Precipitation):

To a 50 µL aliquot of plasma sample, add 150 µL of the internal standard working solution

in methanol.

Vortex the mixture for 30 seconds to precipitate proteins.

Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated

proteins.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis:

Chromatographic Separation:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.
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Gradient Elution: A suitable gradient to separate vincristine from matrix components.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometric Detection:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM): Monitor the transitions for vincristine and its

deuterated internal standard. For example:

Vincristine: m/z 825.4 → 765.4

Vincristine-d3: m/z 828.4 → 768.4

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of vincristine to the internal

standard against the concentration of the calibration standards.

Determine the concentration of vincristine in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Mechanism of Action: Vincristine
Vincristine is a vinca alkaloid that functions as a microtubule-destabilizing agent.[5][11] Its

primary mechanism of action involves the inhibition of microtubule polymerization, which is

crucial for mitotic spindle formation during cell division.[5][11][12] This disruption of microtubule

dynamics leads to cell cycle arrest at the metaphase stage and ultimately induces apoptosis in

rapidly dividing cells.[5][11]
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Caption: Mechanism of action of Vincristine leading to apoptosis.

This technical guide provides essential information for the use of Vincristine-d3 Sulfate in a

research and drug development setting. The provided data and protocols offer a foundation for

the accurate quantification of vincristine, while the mechanism of action summary provides

context for its therapeutic application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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